![molecular formula C12H16FNO B12877408 ((2R,3R)-2-(4-Fluoro-2-methylphenyl)pyrrolidin-3-yl)methanol](/img/structure/B12877408.png)
((2R,3R)-2-(4-Fluoro-2-methylphenyl)pyrrolidin-3-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- Its chemical structure consists of a pyrrolidine ring with a fluorine-substituted phenyl group and a hydroxymethyl substituent.
- The stereochemistry is defined by the (2R,3R) configuration, indicating the relative orientation of the substituents on the pyrrolidine ring.
((2R,3R)-2-(4-Fluoro-2-methylphenyl)pyrrolidin-3-yl)methanol: , is a chiral compound with interesting properties.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a chiral building block in asymmetric synthesis.
Biology: Investigated for potential biological activity (e.g., as ligands for receptors or enzymes).
Medicine: May have applications in drug discovery due to its unique stereochemistry.
Industry: Used in the synthesis of other complex molecules.
Mechanism of Action
- The compound’s mechanism of action depends on its specific targets.
- It could interact with receptors, enzymes, or cellular pathways due to its stereochemical features.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Remember that while I’ve provided an overview, specific experimental details and proprietary industrial methods may require further literature research
Properties
Molecular Formula |
C12H16FNO |
---|---|
Molecular Weight |
209.26 g/mol |
IUPAC Name |
[(2R,3R)-2-(4-fluoro-2-methylphenyl)pyrrolidin-3-yl]methanol |
InChI |
InChI=1S/C12H16FNO/c1-8-6-10(13)2-3-11(8)12-9(7-15)4-5-14-12/h2-3,6,9,12,14-15H,4-5,7H2,1H3/t9-,12+/m0/s1 |
InChI Key |
GNDLBXBPPPOBCB-JOYOIKCWSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)F)[C@H]2[C@@H](CCN2)CO |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C2C(CCN2)CO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.